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Compound of Interest

Compound Name: L-Amoxicillin

Cat. No.: B1667256 Get Quote

Welcome to the technical support center for L-Amoxicillin. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on

overcoming challenges related to L-Amoxicillin solubility in aqueous solutions for experimental

purposes.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of L-Amoxicillin in water?

A1: L-Amoxicillin is classified as slightly soluble in water.[1][2] Its solubility is approximately

4.0 mg/mL.[1] The trihydrate form, which is commonly used, is also slightly soluble in water and

methanol, and very slightly soluble in ethanol.[2][3]

Q2: How does pH affect the solubility of L-Amoxicillin?

A2: The solubility of L-Amoxicillin is highly dependent on pH.[3][4][5] It exhibits a U-shaped

solubility profile with respect to pH, with its minimum solubility occurring in the pH range of 4 to

6.[3][6] Solubility significantly increases at very low and very high pH levels, where the cationic

or anionic forms of the molecule predominate.[5]

Q3: Can temperature be adjusted to improve L-Amoxicillin solubility?

A3: Yes, increasing the temperature generally increases the solubility of L-Amoxicillin in

aqueous solutions.[4][7] However, it's important to be aware that elevated temperatures can
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also accelerate its degradation.[8][9]

Q4: Are there any recommended co-solvents to enhance L-Amoxicillin solubility?

A4: Yes, several organic solvents and co-solvents can be used to dissolve L-Amoxicillin.

These include dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and propylene glycol.[10]

[11] For instance, the solubility in DMSO is approximately 25 mg/mL.[10] Polyethylene glycol

6000 has also been used as a cosolvent.[12] When using organic solvents for biological

experiments, it is crucial to ensure the final concentration of the solvent is low enough to not

have physiological effects.[10]

Q5: How stable is L-Amoxicillin in aqueous solutions?

A5: L-Amoxicillin is known for its instability in aqueous solutions due to the hydrolysis of its β-

lactam ring.[13] Degradation can be catalyzed by acidic or basic conditions, as well as the

presence of certain ions like phosphate.[3][6] It is generally recommended not to store aqueous

solutions of amoxicillin for more than one day.[10]

Troubleshooting Guide
Issue: L-Amoxicillin powder is not dissolving completely in water.
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Potential Cause Troubleshooting Step

Low intrinsic solubility

L-Amoxicillin is only slightly soluble in water.

Ensure you are not exceeding its solubility limit

(approx. 4 mg/mL).[1]

Incorrect pH

The pH of the solution is critical. The lowest

solubility is between pH 4-6.[3] Adjusting the pH

to be more acidic or alkaline can significantly

increase solubility. Try dissolving in a dilute

alkaline solution, such as 0.1M NaOH, and then

neutralizing.[14]

Insufficient mixing

Ensure vigorous and adequate mixing. Some

protocols suggest adding about a third of the

final volume of water to the powder, shaking

vigorously, and then adding the rest of the

water.[14]

Low temperature

Try gently warming the solution while stirring.

Increased temperature generally improves

solubility.[4][7] However, be cautious of potential

degradation at higher temperatures.[8]

Issue: The L-Amoxicillin solution appears cloudy or precipitates over time.
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Potential Cause Troubleshooting Step

Solution instability and degradation

L-Amoxicillin is unstable in aqueous solutions

and can degrade, leading to precipitation.[13] It

is recommended to prepare fresh solutions for

each experiment.[14] Aqueous solutions should

not be stored for more than 24 hours.[10]

pH shift

The pH of the solution may have changed over

time, causing the L-Amoxicillin to precipitate.

Re-check and adjust the pH if necessary.

Supersaturation

The initial dissolution might have been achieved

under conditions (e.g., heating) that led to a

supersaturated solution, which then precipitates

upon cooling. Prepare a solution at a

concentration known to be stable at the

storage/experimental temperature.

Data Presentation
Table 1: Solubility of L-Amoxicillin in Various Solvents

Solvent Solubility Reference

Water ~4.0 mg/mL [1]

Methanol ~7.5 mg/mL [1]

Absolute Ethanol ~3.4 mg/mL [1]

Dimethyl sulfoxide (DMSO) ~25 mg/mL [10]

Dimethylformamide (DMF) ~5 mg/mL [10]

PBS (pH 7.2) ~1 mg/mL [10]

Table 2: pH-Dependent Aqueous Solubility of L-Amoxicillin
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pH Range Solubility

< 4 Substantially increased

4 - 6 Minimum (~5.45 mg/mL)[3]

> 6 Substantially increased

Experimental Protocols
Protocol 1: Preparation of an L-Amoxicillin Aqueous Stock Solution using pH Adjustment

Weigh the desired amount of L-Amoxicillin trihydrate powder.

Add a small volume of a dilute alkaline solution (e.g., 0.1 N NaOH) dropwise while stirring

until the powder dissolves completely.[15]

Carefully neutralize the solution to the desired final pH using a dilute acidic solution (e.g., 0.1

N HCl). Monitor the pH closely with a calibrated pH meter.

Bring the solution to the final desired volume with sterile, purified water.

Filter-sterilize the solution using a 0.22 µm syringe filter.

Use the solution immediately or store at 2-8°C for no longer than 24 hours.[10][14]

Protocol 2: Preparation of an L-Amoxicillin Stock Solution using an Organic Co-Solvent

Weigh the desired amount of L-Amoxicillin trihydrate powder.

Dissolve the powder in a minimal amount of a suitable organic solvent such as DMSO.[10]

Once fully dissolved, dilute the stock solution into your aqueous buffer or isotonic saline to

the final desired concentration.

Ensure that the final concentration of the organic solvent is insignificant in your experimental

system to avoid any potential physiological effects.[10]
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This method is particularly useful for preparing concentrated stock solutions that are then

diluted into the final experimental medium.
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Caption: Troubleshooting workflow for dissolving L-Amoxicillin.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1667256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility

0

14

7 pH High Solubility
(Cationic Form)

p2

Minimum Solubility
(Zwitterionic Form)

pH 4-6

p4

High Solubility
(Anionic Form)

Click to download full resolution via product page

Caption: Relationship between pH and L-Amoxicillin solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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